Ethyl (2-cyanoethyl)(difluoromethyl)phosphinate

• Molecular Formula: C6H10F2NO2P
• Molecular Weight: 197.12 g/mol
• IUPAC Name: 3-[difluoromethyl(ethoxy)phosphoryl]propanenitrile
• InChI: InChI=1S/C6H10F2NO2P/c1-2-11-12(10,6(7)8)5-3-4-9/h6H,2-3,5H2,1H3
• InChI Key: BURLSGPZAQXCMZ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CCC#N)C(F)F

Description

Ethyl (2-cyanoethyl)(difluoromethyl)phosphinate is a useful research compound. Its molecular formula is C6H10F2NO2P and its molecular weight is 197.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

660 mg (28.8 mmol) of sodium are dissolved in 40 ml of ethanol. The solution is cooled to -10° and 8.6 g (57.6 mmol) of ethyl P-difluoromethylphosphinate and 3.8 ml (57.6 mmol) of acetonitrile are added with stirring. The reaction mixture is then allowed to warm up to room temperature and stirred for additional 17 hours and then adjusted to pH 6 by addition of glacial acetic acid. The solvents are evaporated and the residue is dissolved in dichloromethane, washed twice with water, dried over magnesium sulphate and evaporated to dryness. The crude product is purified by chromatography on silica gel with ethyl acetate/dichloromethane (7:3) as eluent. The fractions containing the desired product are combined and evaporated to dryness yielding ethyl P-(2-cyanoethyl)-P-difluoromethyl-phosphinate as an oil of Rf =0.54 (above eluent).